Cas no 2025453-08-9 (tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate
• CAS No: 2025453-08-9
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• CID: 6411692
• PubChem ID: 165688788
• Update Time: 2025-06-12

tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate
• EN300-1889016
• tert-butyl N-[2-amino-3-(5-chlorothiophen-2-yl)propyl]carbamate
• 2025453-08-9

• Inchi： 1S/C12H19ClN2O2S/c1-12(2,3)17-11(16)15-7-8(14)6-9-4-5-10(13)18-9/h4-5,8H,6-7,14H2,1-3H3,(H,15,16)
• InChI Key： FWESDMXMGMASQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(CNC(=O)OC(C)(C)C)N)S1

Computed Properties

• Exact Mass: 290.0855767g/mol
• Monoisotopic Mass: 290.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate (CAS No. 2025453-08-9)

The compound tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate (CAS No. 2025453-08-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-chlorothiophene moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and coupling reactions. The 5-chlorothiophene segment is particularly noteworthy, as thiophene derivatives are known for their electron-rich properties, which are crucial in designing conductive polymers and photovoltaic materials.

In recent years, the demand for tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate has surged due to its role in developing small-molecule inhibitors and peptide mimetics. These applications align with current trends in personalized medicine and targeted therapies. For instance, the compound's amino-propyl backbone is often exploited to enhance binding affinity in enzyme inhibitors, a topic frequently explored in medicinal chemistry forums.

Another hot topic is the compound's stability and storage conditions. Users often inquire: "How to store tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate to prevent degradation?" Proper storage in anhydrous environments at low temperatures is recommended to maintain its integrity. This is particularly relevant for laboratories focusing on long-term research projects.

The CAS No. 2025453-08-9 is also associated with innovations in green chemistry. Researchers are exploring eco-friendly synthetic methods to produce this compound, reducing the use of hazardous reagents. This aligns with the global push for sustainable practices in chemical manufacturing, a subject gaining traction in academic and industrial circles.

From a commercial perspective, suppliers of tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate often highlight its high purity and scalability. These attributes are critical for pharmaceutical companies requiring bulk quantities for preclinical studies. The compound's versatility in cross-coupling reactions further enhances its appeal, making it a staple in modern synthetic toolkits.

In conclusion, tert-butyl N-2-amino-3-(5-chlorothiophen-2-yl)propylcarbamate (CAS No. 2025453-08-9) stands out as a multifaceted building block in organic synthesis. Its applications span drug development, material science, and sustainable chemistry, addressing some of the most pressing challenges in these fields. As research progresses, this compound is likely to remain a focal point for innovation and discovery.